Cas no 20068-41-1 (ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate)

Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate is a heterocyclic compound featuring a benzoxazine core with an ester-functionalized side chain. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The compound’s reactive sites, including the oxazine ring and ester group, enable further functionalization, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions ensures ease of handling and storage. The benzoxazine moiety may contribute to biological activity, lending potential utility in medicinal chemistry research. The ester group enhances solubility in organic solvents, facilitating downstream reactions. This compound is suited for use in method development and target-oriented synthesis.
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate structure
20068-41-1 structure
Product Name:ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
CAS No:20068-41-1
MF:C12H13NO4
MW:235.235923528671
MDL:MFCD01663843
CID:1394115
PubChem ID:209627
Update Time:2025-11-02

ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl (2-oxo-2H-1,3-benzoxazin-3(4H)-yl)acetate
    • ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
    • DTXSID70942084
    • EN300-255926
    • BRN 1219703
    • Ethyl 2-oxo-2H-1,3-benzoxazine-3(4H)-acetate
    • ethyl 2-(2-oxo-4H-1,3-benzoxazin-3-yl)acetate
    • 20068-41-1
    • Ethyl2-(2-oxo-2H-benzo[e][1,3]oxazin-3(4H)-yl)acetate
    • 2H-1,3-Benzoxazine-3(4H)-acetic acid, 2-oxo-, ethyl ester
    • Ethyl 2-(2-oxo-2H-benzo[e][1,3]oxazin-3(4H)-yl)acetate
    • MDL: MFCD01663843
    • Inchi: 1S/C12H13NO4/c1-2-16-11(14)8-13-7-9-5-3-4-6-10(9)17-12(13)15/h3-6H,2,7-8H2,1H3
    • InChI Key: AGILOUWCNJCUIT-UHFFFAOYSA-N
    • SMILES: O1C(N(CC(=O)OCC)CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 235.08449
  • Monoisotopic Mass: 235.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.245
  • Boiling Point: 359.6°C at 760 mmHg
  • Flash Point: 171.3°C
  • Refractive Index: 1.542
  • PSA: 55.84

ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-255926-0.05g
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
20068-41-1 95%
0.05g
$174.0 2024-06-19
Enamine
EN300-255926-0.1g
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
20068-41-1 95%
0.1g
$257.0 2024-06-19
Enamine
EN300-255926-0.25g
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
20068-41-1 95%
0.25g
$367.0 2024-06-19
Enamine
EN300-255926-0.5g
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
20068-41-1 95%
0.5g
$579.0 2024-06-19
Enamine
EN300-255926-1.0g
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
20068-41-1 95%
1.0g
$743.0 2024-06-19
Enamine
EN300-255926-2.5g
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
20068-41-1 95%
2.5g
$1454.0 2024-06-19
Enamine
EN300-255926-5.0g
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
20068-41-1 95%
5.0g
$2152.0 2024-06-19
Enamine
EN300-255926-10.0g
ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate
20068-41-1 95%
10.0g
$3191.0 2024-06-19
Chemenu
CM472181-1g
ethyl(2-oxo-2h-1,3-benzoxazin-3(4h)-yl)acetate
20068-41-1 95%+
1g
$733 2023-03-01
Ambeed
A504715-1g
Ethyl 2-(2-oxo-2H-benzo[e][1,3]oxazin-3(4H)-yl)acetate
20068-41-1 97%
1g
$740.0 2024-08-03

Additional information on ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate

Exploring the Versatile Applications of Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate (CAS No. 20068-41-1)

The chemical compound Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate (CAS No. 20068-41-1) is a fascinating molecule with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of 1,3-benzoxazine has garnered significant attention due to its unique structural features and reactivity. Researchers and industry professionals are increasingly interested in this compound for its potential in drug development and as a building block for more complex molecules.

One of the most compelling aspects of Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate is its role in medicinal chemistry. The 1,3-benzoxazine core is known for its bioactivity, and modifications at the 3-position, such as the introduction of an ethyl acetate group, can lead to compounds with enhanced pharmacological properties. Recent studies have explored its potential as a precursor for antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics in the post-pandemic era.

In the agrochemical sector, Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate has shown promise as an intermediate for the synthesis of pesticides and herbicides. The benzoxazine scaffold is known to interact with various biological targets in pests, making it a valuable template for developing environmentally friendly crop protection agents. With the global push toward sustainable agriculture, this compound is gaining traction as a key player in the development of next-generation agrochemicals.

The synthesis of Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate typically involves the reaction of 2-aminophenol with ethyl glyoxylate, followed by cyclization. This process highlights the compound's accessibility and scalability, which are critical factors for industrial applications. Researchers are also investigating greener synthetic routes, such as using catalytic methods or microwave-assisted reactions, to reduce the environmental impact of its production.

Material science is another field where Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate is making waves. The benzoxazine ring system can be polymerized to form high-performance resins with excellent thermal stability and mechanical properties. These resins are used in coatings, adhesives, and composites, catering to industries like aerospace and electronics. The demand for lightweight, durable materials has never been higher, and this compound is poised to meet those needs.

From a market perspective, the global interest in Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate is on the rise. Pharmaceutical and agrochemical companies are actively seeking innovative intermediates to diversify their product portfolios. Additionally, the compound's versatility aligns with the circular economy trend, where multi-functional chemicals are prized for their efficiency and sustainability. Analysts predict steady growth in its demand over the next decade.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate is crucial. Small modifications to its structure can lead to significant changes in its properties, opening doors to new applications. Computational chemistry and AI-driven drug discovery platforms are increasingly being used to explore these possibilities, making the compound a hotspot for innovation.

In conclusion, Ethyl 2-(2-oxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetate (CAS No. 20068-41-1) is a multifaceted compound with immense potential across various industries. Its unique benzoxazine core, combined with its synthetic accessibility, makes it a valuable asset in the quest for advanced materials and therapeutics. As research continues to uncover new applications, this compound is set to play a pivotal role in shaping the future of chemistry and technology.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.